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Compound of Interest

Compound Name: meso-Hannokinol

Cat. No.: B13408485 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

meso-Hannokinol, ensuring compliance and laboratory safety. As a trusted partner in your

research, we aim to provide value beyond the product itself by being your preferred source for

information on chemical handling and safety.

Chemical and Physical Properties
Meso-Hannokinol is a phenol product. A summary of its key chemical properties is provided

below.

Property Value

Molecular Formula C19H24O4[1][2][3]

Molecular Weight 316.39[1][2][3]

CAS Number 79055-11-1[2][3]

Appearance Not specified (likely solid)

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[4][5]
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Hazard Assessment
According to the Safety Data Sheet (SDS), meso-Hannokinol is not classified as a hazardous

substance or mixture[2]. However, as with any chemical, appropriate safety precautions should

be taken.

Key recommendations for safe handling include:

Avoid inhalation, and contact with eyes and skin[2].

Use in a well-ventilated area[2].

Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, protective gloves, and impervious clothing[2].

Disposal Protocol
While meso-Hannokinol is not classified as hazardous, it is imperative to dispose of it in

accordance with all prevailing country, federal, state, and local regulations[2]. The following

procedure outlines the general steps for the disposal of non-hazardous chemical waste.

Experimental Protocol for Disposal:

Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) office or equivalent department to understand the specific

requirements for non-hazardous chemical waste disposal.

Prepare for Disposal:

Ensure the meso-Hannokinol waste is in a sealed, clearly labeled container. The label

should include the chemical name ("meso-Hannokinol") and concentration.

If the meso-Hannokinol is in a solution, the solvent may have its own disposal

requirements that must be followed.

Spill Decontamination (if applicable):
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In the event of a spill, absorb the material with a finely-powdered liquid-binding material

such as diatomite or universal binders[2].

Decontaminate the surfaces and any equipment used for cleanup by scrubbing with

alcohol[2].

Collect all contaminated materials in a sealed container for disposal.

Waste Segregation: Do not mix meso-Hannokinol waste with other chemical waste streams

unless explicitly permitted by your institution's EHS guidelines.

Final Disposal:

Transfer the labeled waste container to your laboratory's designated chemical waste

collection area.

Follow your institution's procedures for waste pickup or disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of meso-
Hannokinol.
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Start: meso-Hannokinol Waste

Is the substance in a solution?

Identify solvent and check its disposal requirements.

Yes

Is the waste container properly labeled?

No

Label container with 'meso-Hannokinol' and concentration.

No

Consult institutional and local disposal regulations.

Yes

Segregate from hazardous waste streams.

Transfer to designated chemical waste collection area.

Follow institutional procedure for final disposal.

Click to download full resolution via product page

Caption: Disposal workflow for meso-Hannokinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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